Cas no 210765-55-2 (Naphthalen-2-ylmethyl Thiophene-2-carbimidothioate Hydrobromide)

• Product Name: Naphthalen-2-ylmethyl Thiophene-2-carbimidothioate Hydrobromide
• CAS No: 210765-55-2
• MF: C₁₆H₁₄BrNS₂
• MW: 364.323060512543
• CID: 2086400
• PubChem ID: 121230863
• Update Time: 2025-11-07

Naphthalen-2-ylmethyl Thiophene-2-carbimidothioate Hydrobromide Chemical and Physical Properties

Names and Identifiers

• Naphthalen-2-ylmethyl Thiophene-2-carbimidothioate Hydrobromide
• [naphthalen-2-ylmethylsulfanyl(thiophen-2-yl)methylidene]azanium:bromide
• {[(naphthalen-2-yl)methyl]sulfanyl}(thiophen-2-yl)methanimine hydrobromide
• 210765-55-2

• Inchi： 1S/C16H13NS2.BrH/c17-16(15-6-3-9-18-15)19-11-12-7-8-13-4-1-2-5-14(13)10-12;/h1-10,17H,11H2;1H
• InChI Key： JNXVDHUKRXSIDL-UHFFFAOYSA-N
• SMILES： C(C1C=CC2=CC=CC=C2C=1)SC(C1SC=CC=1)=N.Br

Computed Properties

• Exact Mass: 362.97510g/mol
• Monoisotopic Mass: 362.97510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalen-2-ylmethyl Thiophene-2-carbimidothioate Hydrobromide

Comprehensive Overview of Naphthalen-2-ylmethyl Thiophene-2-carbimidothioate Hydrobromide (CAS 210765-55-2)

Naphthalen-2-ylmethyl Thiophene-2-carbimidothioate Hydrobromide (CAS 210765-55-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiophene and naphthalene hybrid structure, exhibits intriguing chemical properties that make it a subject of interest for various applications. Researchers are particularly drawn to its potential in drug discovery and molecular engineering, as its structural framework offers versatility in synthetic modifications.

The compound’s hydrobromide salt form enhances its stability and solubility, which is critical for bioavailability studies in pharmaceutical development. Recent trends in AI-driven drug design have highlighted the importance of such hybrid structures, as they often serve as key intermediates in the synthesis of targeted therapeutics. For instance, the thiophene moiety is known for its role in heterocyclic chemistry, frequently appearing in compounds with antimicrobial or anti-inflammatory properties. Meanwhile, the naphthalene component contributes to aromatic interactions, which are pivotal in protein-ligand binding studies.

In the context of green chemistry, Naphthalen-2-ylmethyl Thiophene-2-carbimidothioate Hydrobromide has also been explored for its potential in sustainable synthesis routes. With growing demand for eco-friendly chemical processes, researchers are investigating how this compound can be synthesized using catalytic methods or biocatalysts to minimize waste. This aligns with broader industry shifts toward circular economy principles, where every byproduct is repurposed or recycled.

Another area of interest is the compound’s applicability in advanced materials. Its conjugated system—a feature shared with many organic semiconductors—makes it a candidate for optoelectronic devices. As the demand for flexible electronics and wearable technology grows, compounds like Naphthalen-2-ylmethyl Thiophene-2-carbimidothioate Hydrobromide could play a role in developing next-generation conductive polymers or light-emitting diodes (LEDs).

From a regulatory perspective, the compound’s safety profile and toxicity data are essential for its adoption in commercial applications. While it is not classified as a hazardous substance, thorough in vitro and in vivo studies are recommended to ensure compliance with global chemical safety standards. This is particularly relevant given the increasing scrutiny of synthetic intermediates in pharmaceutical manufacturing.

In summary, Naphthalen-2-ylmethyl Thiophene-2-carbimidothioate Hydrobromide (CAS 210765-55-2) represents a multifaceted compound with promising applications across drug development, materials science, and sustainable chemistry. Its structural complexity and functional adaptability position it as a valuable asset in both academic and industrial research settings. As innovation in these fields accelerates, this compound is likely to remain a focal point for scientists seeking to address contemporary challenges in healthcare and technology.